1-(3-fluorobenzoyl)-4-(2-thienylsulfonyl)piperazine

• IUPAC Name: (3-fluorophenyl)-(4-thiophen-2-ylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H15FN2O3S2/c16-13-4-1-3-12(11-13)15(19)17-6-8-18(9-7-17)23(20,21)14-5-2-10-22-14/h1-5,10-11H,6-9H2
• InChI Key: WZEAZJTUFSZGNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H15FN2O3S2
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves nucleophilic substitution reactions, condensation reactions, and the use of specific reagents to introduce the desired functional groups onto the piperazine backbone. For example, the synthesis of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives involves connection reactions of 1,3,4-thiadiazol with N-substitued piperazine, indicating a multi-step synthetic approach that could be adapted for the target compound (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of compounds containing piperazine rings and sulfonyl groups is characterized by X-ray crystallography, revealing details such as bond lengths, angles, and the overall geometry of the molecule. For instance, studies on closely related compounds have shown that they can adopt very similar molecular conformations but may differ in intermolecular interactions, such as hydrogen bonding and π-π stacking interactions, which could influence the molecular structure and stability of the target compound (Ninganayaka Mahesha et al., 2019).